1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide

• Molecular Formula: C19H16ClN3O2
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C19H16ClN3O2/c20-15-2-1-3-17(11-15)23-12-14(10-18(23)24)19(25)22-16-6-4-13(5-7-16)8-9-21/h1-7,11,14H,8,10,12H2,(H,22,25)
• InChI Key: JLDKCAXZLFJDCP-UHFFFAOYSA-N
• SMILES: C1C(CN(C1=O)C2=CC(=CC=C2)Cl)C(=O)NC3=CC=C(C=C3)CC#N

Description

1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide, also known as CPP-115, is a novel compound with potential therapeutic applications in various neurological disorders.

Mechanism of Action

1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide inhibits the enzyme GABA transaminase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, this compound increases the levels of GABA in the brain, leading to increased inhibitory neurotransmission and decreased neuronal excitability. This mechanism of action is similar to that of the anticonvulsant drug vigabatrin.
Biochemical and Physiological Effects:
This compound has been shown to have anticonvulsant, anxiolytic, and sedative effects in animal models. It has also been shown to reduce drug-seeking behavior in animal models of addiction. In addition, this compound has been shown to improve cognitive function in animal models of cognitive impairment.

Advantages and Limitations for Lab Experiments

One advantage of 1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide is that it has a high potency and selectivity for GABA transaminase inhibition. This makes it a useful tool for studying the role of GABA in various neurological disorders. However, one limitation of this compound is that it has poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide. One direction is to investigate its potential therapeutic applications in other neurological disorders such as anxiety disorders, depression, and schizophrenia. Another direction is to develop more soluble analogs of this compound that can be administered in vivo. Finally, further studies are needed to fully understand the long-term effects of this compound on brain function and behavior.

Synthesis Methods

The synthesis of 1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide involves the reaction of 3-chlorobenzaldehyde with malononitrile to form 1-(3-chlorophenyl)-2-cyanoethylene. The resulting compound is then reacted with 4-(cyanomethyl)benzaldehyde to form 1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-2-cyanoethyleneimine. The final step involves the reaction of the latter compound with ethyl acetoacetate to form this compound.

Scientific Research Applications

1-(3-chlorophenyl)-N-[4-(cyanomethyl)phenyl]-5-oxopyrrolidine-3-carboxamide has been extensively studied for its potential therapeutic applications in various neurological disorders such as epilepsy, addiction, and cognitive impairment. It has been shown to enhance the activity of the enzyme gamma-aminobutyric acid (GABA) transaminase, which leads to increased GABA levels in the brain. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. Therefore, increasing GABA levels in the brain can have anticonvulsant, anxiolytic, and sedative effects.